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Introduction

Timolol maleate is a non-selective beta-adrenergic receptor antagonist widely utilized in the

therapeutic management of glaucoma and ocular hypertension.[1][2] Its primary function is to

lower intraocular pressure (IOP).[1][3] Chemically, it is the maleate salt of the (S)-enantiomer of

timolol, a propanolamine derivative.[4] This guide provides a comprehensive overview of the

chemical and physical properties of Timolol Maleate, intended for researchers, scientists, and

professionals in drug development.

Chemical Structure and Nomenclature

Timolol maleate possesses an asymmetric carbon atom and is provided as the levo-isomer.[5]

[6]

IUPAC Name: (Z)-but-2-enedioic acid;(2S)-1-(tert-butylamino)-3-[(4-morpholin-4-yl-1,2,5-

thiadiazol-3-yl)oxy]propan-2-ol[4]

CAS Number: 26921-17-5[7][8][9]

Molecular Formula: C₁₃H₂₄N₄O₃S·C₄H₄O₄[1][5][10]

Molecular Weight: 432.49 g/mol [1][4][6]

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10782791?utm_src=pdf-interest
https://www.globalresearchonline.net/journalcontents/volume3issue1/Article%20005.pdf
https://lktlabs.com/product/timolol-maleate/
https://www.globalresearchonline.net/journalcontents/volume3issue1/Article%20005.pdf
https://m.youtube.com/watch?v=egIycpCWicc
https://pubchem.ncbi.nlm.nih.gov/compound/Timolol-Maleate
https://www.accessdata.fda.gov/drugsatfda_docs/label/2016/018086s076lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2011/020330s027lbl.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Timolol-Maleate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3711352.aspx
https://www.apexbt.com/timolol-maleate.html
https://www.guidechem.com/encyclopedia/timolol-maleate-dic21561.html
https://www.globalresearchonline.net/journalcontents/volume3issue1/Article%20005.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2016/018086s076lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2011/019463s028lbl.pdf
https://www.globalresearchonline.net/journalcontents/volume3issue1/Article%20005.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Timolol-Maleate
https://www.accessdata.fda.gov/drugsatfda_docs/label/2011/020330s027lbl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Timolol maleate is a white to off-white, odorless crystalline powder.[1][6][9] It is stable at room

temperature.[5][10]

Property Value References

Melting Point 201.5-203 °C [1][7][11]

pKa 9.21 [1][11]

LogP 1.8 [11]

UV max (0.1N HCl) 294 nm [12]

Optical Rotation [α] in 1.0N

HCl
-11.7° to -12.5° [5][10]

Solubility
Solvent Solubility References

Water Soluble (≥11.83 mg/mL) [1][8][10][13]

Methanol Soluble [1][10][13]

Ethanol Soluble (≥10.53 mg/mL) [1][8][13][14]

DMSO Soluble (≥21.62 mg/mL) [8][14]

Chloroform Sparingly Soluble [1]

Propylene Glycol Sparingly Soluble [1]

Ether Practically Insoluble [1][13]

Cyclohexane Practically Insoluble [1]

Isooctane Practically Insoluble [1]

Mechanism of Action: Signaling Pathway
Timolol maleate is a non-selective beta-1 and beta-2 adrenergic receptor antagonist.[5][15] In

the eye, it is thought to reduce intraocular pressure by decreasing the production of aqueous

humor.[15][16] This is achieved by blocking beta-adrenergic receptors in the ciliary body, which
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leads to a reduction in cyclic AMP (cAMP) levels and consequently, a decrease in aqueous

humor secretion.[4][15]
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Sample Preparation

HPLC System

Data Analysis

Bulk Drug / Formulation

Dilute with Mobile Phase

Inject Sample (20 µL)

C18 Column
(e.g., Kromasil 250x4.6mm, 5µm)

UV Detection at 295 nm

Mobile Phase:
Phosphate Buffer (pH 3.5) : Methanol

(60:40 v/v)

Obtain Chromatogram

Quantify using Peak Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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